Cas no 60846-14-2 (2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture))

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of agrochemicals and pharmaceuticals. The compound features a reactive β-keto ester moiety and a methoxyimino group, enabling diverse transformations such as cyclizations and condensations. Its E/Z isomeric mixture offers flexibility in synthetic routes, allowing selective access to target structures. The ethyl ester group enhances solubility in organic solvents, facilitating handling in reactions. This intermediate is commonly employed in the synthesis of pyrazole and isoxazole derivatives, underscoring its utility in heterocyclic chemistry. Its stability under standard conditions ensures reliable performance in multistep syntheses.

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) structure

60846-14-2 structure

Product Name:2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)

CAS No:60846-14-2

MF:C₇H₁₁NO₄

MW:173.166542291641

CID:508350

PubChem ID:9570661

Update Time:2025-10-15

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,2-(methoxyimino)-3-oxo-, ethyl ester
- ethyl 2-methoxyimino-3-oxobutanoate
- Butanoic acid, 2-(methoxyimino)-3-oxo-, ethyl ester
- 66340-86-1
- (Z)-2-(Methoxyimino)-3-oxo-butanoicAcidEthylEster
- (Z)-2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester
- 2,3-Dioxobutyric acid 2-methyloxime ethyl ester
- Ethyl 2-(methoxyimino)-3-oxobutanoate
- HASOOENYFDJEAK-SOFGYWHQSA-N
- ethyl (2E)-2-methoxyimino-3-oxobutanoate
- Ethyl (2E)-2-(methoxyimino)-3-oxobutanoate #
- Acetyl(ethoxycarbonyl)methoxyiminomethane
- (2Z)-2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester; Ethyl syn-2-Methoxyiminoacetoacetate
- ETHYL (2Z)-2-METHOXYIMINO-3-OXO-BUTANOATE
- AI3-19974
- DB-307869
- 60846-14-2
- BUTYRIC ACID, 2,3-DIOXO-, 2-METHYLOXIME, ETHYL ESTER
- SCHEMBL16767840
- 2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)
- Inchi： 1S/C7H11NO4/c1-4-12-7(10)6(5(2)9)8-11-3/h4H2,1-3H3/b8-6+
- InChI Key： HASOOENYFDJEAK-SOFGYWHQSA-N
- SMILES： O(C(/C(/C(C)=O)=N/OC)=O)CC

Computed Properties

Exact Mass: 173.06883
Monoisotopic Mass: 173.068808
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65
XLogP3: 0.8

Experimental Properties

Color/Form: Not available
Density: 1.1±0.1 g/cm3
Melting Point: Not available
Boiling Point: 218.0±23.0 °C at 760 mmHg
Flash Point: 85.8±17.1 °C
Refractive Index: 1.452
PSA: 64.96
Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) Pricemore >>

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